Cas no 2172203-73-3 (6-bromo-3-2-(methylsulfanyl)ethylquinoline-4-carboxylic acid)

• Product Name: 6-bromo-3-2-(methylsulfanyl)ethylquinoline-4-carboxylic acid
• CAS No: 2172203-73-3
• MF: C₁₃H₁₂BrNO₂S
• MW: 326.208881378174
• CID: 6046649
• PubChem ID: 165532569
• Update Time: 2025-05-19

6-bromo-3-2-(methylsulfanyl)ethylquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-bromo-3-2-(methylsulfanyl)ethylquinoline-4-carboxylic acid
• 6-bromo-3-[2-(methylsulfanyl)ethyl]quinoline-4-carboxylic acid
• EN300-1581872
• 2172203-73-3

• Inchi： 1S/C13H12BrNO2S/c1-18-5-4-8-7-15-11-3-2-9(14)6-10(11)12(8)13(16)17/h2-3,6-7H,4-5H2,1H3,(H,16,17)
• InChI Key： WPYOGUZJIHULND-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1)=C(C(=O)O)C(=CN=2)CCSC

Computed Properties

• Exact Mass: 324.97721g/mol
• Monoisotopic Mass: 324.97721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 75.5Ų

Additional information on 6-bromo-3-2-(methylsulfanyl)ethylquinoline-4-carboxylic acid

Introduction to 6-bromo-3-2-(methylsulfanyl)ethylquinoline-4-carboxylic acid (CAS No. 2172203-73-3) and Its Emerging Applications in Chemical Biology

6-bromo-3-2-(methylsulfanyl)ethylquinoline-4-carboxylic acid, identified by the CAS number 2172203-73-3, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds known for their broad spectrum of biological activities. The presence of multiple functional groups, including a bromine atom at the 6-position, an ethyl chain substituted with a methylsulfanyl group at the 3-position, and a carboxylic acid moiety at the 4-position, makes this molecule a versatile scaffold for drug discovery and molecular probes.

The quinoline core is renowned for its pharmacological properties, with numerous derivatives exhibiting antimicrobial, antimalarial, anti-inflammatory, and anticancer activities. Among these derivatives, 6-bromo-3-2-(methylsulfanyl)ethylquinoline-4-carboxylic acid has been explored for its potential in modulating various biological pathways. Recent studies have highlighted its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of targeted therapies for resistant cancers and infectious diseases.

The bromine substituent at the 6-position of the quinoline ring is particularly noteworthy, as it serves as a valuable handle for further chemical modifications via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions allow for the introduction of diverse aryl or heteroaryl groups, expanding the compound’s utility in generating libraries of drug-like molecules. Additionally, the methylsulfanyl ethyl chain at the 3-position introduces a polar moiety that can enhance solubility and binding affinity to biological targets.

The carboxylic acid group at the 4-position provides another site for functionalization, enabling conjugation with other biomolecules such as peptides, proteins, or nucleic acids. This feature has been exploited in the design of prodrugs and bioconjugates aimed at improving delivery and targeting specificity. In particular, recent advances in prodrug chemistry have leveraged this carboxylic acid functionality to enhance metabolic stability while ensuring controlled release at the target site.

Emerging research indicates that 6-bromo-3-2-(methylsulfanyl)ethylquinoline-4-carboxylic acid exhibits promising activity against several disease models. For instance, preclinical studies have demonstrated its efficacy in inhibiting kinases overexpressed in triple-negative breast cancer (TNBC), suggesting its potential as a lead compound for developing next-generation anticancer agents. Furthermore, its interaction with bacterial enzymes has been investigated as part of efforts to combat antibiotic-resistant strains.

The compound’s unique structural features also make it an attractive candidate for use as a chemical probe in drug discovery. By employing high-throughput screening (HTS) techniques coupled with structure-activity relationship (SAR) analysis, researchers have identified derivatives of this scaffold that exhibit enhanced potency and selectivity against specific therapeutic targets. This approach has been particularly successful in identifying inhibitors of protein-protein interactions (PPIs), which are often challenging to target with traditional small-molecule drugs.

In addition to its pharmaceutical applications, 6-bromo-3-2-(methylsulfanyl)ethylquinoline-4-carboxylic acid has found utility in biochemical research as a tool compound for studying enzyme mechanisms and pathway regulation. Its ability to serve as a substrate or inhibitor for various enzymes has enabled researchers to elucidate key steps in metabolic pathways relevant to human health and disease. For example, studies using this compound have provided insights into the role of quinoline derivatives in modulating cytochrome P450-mediated drug metabolism.

The synthesis of 6-bromo-3-2-(methylsulfanyl)ethylquinoline-4-carboxylic acid represents another area of active investigation. Researchers have developed efficient synthetic routes that leverage modern catalytic methods to produce this compound with high yield and purity. These methods often involve multi-step sequences starting from commercially available quinoline precursors, followed by selective functionalization at key positions using palladium-catalyzed cross-coupling reactions or organometallic transformations.

The growing interest in this compound underscores its significance as a building block in medicinal chemistry and chemical biology. As research continues to uncover new applications and mechanisms of action, 6-bromo-3-2-(methylsulfanyl)ethylquinoline-4-carboxylic acid is poised to play an increasingly important role in the development of innovative therapeutics for a wide range of diseases.